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Compound Name: Tribromomethylphenylsulfone

Cat. No.: B101507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribromomethyl phenyl sulfone (PhSO₂CBr₃) is a versatile reagent in organic synthesis,

primarily recognized for its role as a precursor to reactive radical intermediates. The presence

of the electron-withdrawing phenylsulfonyl group and three bromine atoms on the same carbon

atom facilitates the homolytic cleavage of the carbon-bromine bond upon initiation. This

property allows tribromomethyl phenyl sulfone to participate in a variety of radical reactions,

including atom transfer radical addition (ATRA) and atom transfer radical cyclization (ATRC),

making it a valuable tool for the construction of complex organic molecules. These application

notes provide a comprehensive overview of the use of tribromomethyl phenyl sulfone in radical

reactions, including detailed experimental protocols and quantitative data.

Core Applications in Radical Reactions
The primary application of tribromomethyl phenyl sulfone in radical chemistry is as a source of

the phenylsulfonyl(dibromo)methyl radical (PhSO₂CBr₂•) and a bromine atom. This reactivity is

particularly useful in the functionalization of unsaturated systems such as olefins.

Atom Transfer Radical Addition (ATRA) to Olefins
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Tribromomethyl phenyl sulfone readily undergoes radical addition to olefins, a reaction

catalyzed by peroxides or initiated by ultraviolet light. This process, extensively studied by

Fields and Shechter, allows for the introduction of a 1,1-dibromo-2-(phenylsulfonyl)ethyl group

across a double bond.

Reaction Mechanism:

The reaction proceeds via a classic radical chain mechanism:

Initiation: A radical initiator, such as benzoyl peroxide, decomposes upon heating to generate

initial radicals. These radicals then abstract a bromine atom from tribromomethyl phenyl

sulfone to form the phenylsulfonyl(dibromo)methyl radical.

Propagation: The phenylsulfonyl(dibromo)methyl radical adds to the olefin at the less

substituted carbon to form a more stable secondary radical. This new radical then abstracts

a bromine atom from another molecule of tribromomethyl phenyl sulfone to yield the final

product and regenerate the phenylsulfonyl(dibromo)methyl radical, thus propagating the

chain.

Termination: The reaction is terminated by the combination of any two radical species.

Experimental Protocols

Protocol 1: Peroxide-Catalyzed Radical Addition to 1-Octene

This protocol is adapted from the work of Fields and Shechter.

Materials:

Tribromomethyl phenyl sulfone

1-Octene

Benzoyl peroxide

Anhydrous benzene or carbon tetrachloride

Inert atmosphere (e.g., nitrogen or argon)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a reaction vessel equipped with a reflux condenser and a magnetic stirrer, dissolve

tribromomethyl phenyl sulfone (1.0 eq) and 1-octene (1.5 eq) in anhydrous benzene or

carbon tetrachloride.

Deoxygenate the solution by bubbling with nitrogen or argon for 15-20 minutes.

Add benzoyl peroxide (0.05 eq) to the reaction mixture.

Heat the mixture to reflux (approximately 80 °C for benzene) under an inert atmosphere.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC). The reaction is typically complete within a few hours.

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by fractional distillation under high vacuum or by column

chromatography on silica gel to afford 1,1,1,3-tetrabromo-3-(phenylsulfonyl)nonane.

Quantitative Data Summary (Fields and Shechter):

Olefin Initiator Product Yield (%)

1-Octene Benzoyl Peroxide

1,1,1,3-Tetrabromo-3-

(phenylsulfonyl)nonan

e

75

Styrene Benzoyl Peroxide

1,1,1,3-Tetrabromo-2-

phenyl-3-

(phenylsulfonyl)propa

ne

68

Protocol 2: Photochemical Radical Addition to Styrene

This protocol is a representative procedure for photo-initiated radical addition.
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Materials:

Tribromomethyl phenyl sulfone

Styrene

Anhydrous benzene

UV lamp (e.g., mercury vapor lamp)

Quartz reaction vessel

Procedure:

In a quartz reaction vessel, dissolve tribromomethyl phenyl sulfone (1.0 eq) and styrene (1.2

eq) in anhydrous benzene.

Deoxygenate the solution by bubbling with nitrogen or argon for 15-20 minutes.

Irradiate the mixture with a UV lamp at room temperature with continuous stirring.

Monitor the reaction by TLC or GC.

Once the starting material is consumed, stop the irradiation.

Remove the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel to yield 1,1,1,3-tetrabromo-2-

phenyl-3-(phenylsulfonyl)propane.

Visualizing the Radical Reaction Workflow
The following diagrams illustrate the key processes involved in the application of

tribromomethyl phenyl sulfone in radical reactions.
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Caption: General workflow from synthesis to radical reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

